Cas no 64776-06-3 (2-methylspiro[3.3]heptane-2-carboxylic acid)

2-Methylspiro[3.3]heptane-2-carboxylic acid is a spirocyclic carboxylic acid characterized by its unique bridged bicyclic structure, which imparts steric rigidity and conformational stability. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a building block for complex molecular architectures. The spirocyclic core enhances metabolic stability and bioavailability, making it valuable for drug design. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The compound’s structural features may also contribute to improved selectivity in target binding, particularly in medicinal chemistry applications. Handling requires standard precautions for carboxylic acids.

2-methylspiro[3.3]heptane-2-carboxylic acid structure

64776-06-3 structure

Product Name:2-methylspiro[3.3]heptane-2-carboxylic acid

CAS No:64776-06-3

MF:C₉H₁₄O₂

MW:154.206263065338

CID:5857099

PubChem ID:20320777

Update Time:2025-05-27

2-methylspiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-methylspiro[3.3]heptane-2-carboxylic acid
- Spiro[3.3]heptane-2-carboxylic acid, 2-methyl-
- CS-0379484
- VTWGNAZOWBHJJX-UHFFFAOYSA-N
- EN300-2983028
- 64776-06-3
- SCHEMBL11637985
- Inchi： 1S/C9H14O2/c1-8(7(10)11)5-9(6-8)3-2-4-9/h2-6H2,1H3,(H,10,11)
- InChI Key： VTWGNAZOWBHJJX-UHFFFAOYSA-N
- SMILES： C1C2(CCC2)CC1(C)C(O)=O

Computed Properties

Exact Mass: 154.099379685g/mol
Monoisotopic Mass: 154.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.13±0.1 g/cm3(Predicted)
Boiling Point: 265.7±8.0 °C(Predicted)
pka: 4.81±0.20(Predicted)

2-methylspiro[3.3]heptane-2-carboxylic acid Pricemore >>

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Enamine	EN300-2983028-1.0g	2-methylspiro[3.3]heptane-2-carboxylic acid	64776-06-3	95%	1g	$0.0	2023-06-06
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